molecular formula C12H15NO4 B6272217 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol CAS No. 99781-53-0

4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol

Cat. No. B6272217
CAS RN: 99781-53-0
M. Wt: 237.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as 4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline , is a chemical with the molecular formula C12H15NO3 . It has a molecular weight of 221.26 . It is an electron donor that has been shown to have an excitatory effect on cells . It has been used for the treatment of cancer and other diseases .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H15NO3/c1-13-4-3-8-5-10-12(16-7-15-10)11(14-2)9(8)6-13/h5H,3-4,6-7H2,1-2H3 . This code provides a specific description of the molecule’s structure, including the positions of the atoms and the connectivity between them.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a melting point of 55.5 °C, a boiling point of 342.4 °C, and a flash point of 106.7 °C .

Scientific Research Applications

Antioxidant Applications

Research into analogues of antioxidants like ethoxyquin, which shares a structural similarity with 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol, reveals the potential for these compounds to serve as effective antioxidants. Ethoxyquin and its analogues have been studied for their efficacy in protecting valuable polyunsaturated fatty acids in fish meal from spontaneous combustion, demonstrating the critical role of such antioxidants in food preservation and safety. The structural analysis and comparison of ethoxyquin and its derivatives, including methoxyquin, provide insights into their antioxidant mechanisms and applications, particularly in enhancing the shelf life and safety of fish meals (A. J. de Koning, 2002).

Enzymatic Degradation of Pollutants

The utilization of enzymes in conjunction with redox mediators for the degradation of organic pollutants offers a novel approach to environmental remediation. Enzymatic processes facilitated by redox mediators can significantly enhance the degradation efficiency of recalcitrant compounds, presenting a sustainable and effective solution for treating industrial wastewater. This application underlines the importance of understanding and harnessing the redox properties of compounds like 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol in developing advanced environmental technologies (Maroof Husain & Q. Husain, 2007).

Pharmacological Significance

Isoquinoline derivatives, including those structurally related to 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol, have been identified for their wide range of pharmacological potentials. These compounds exhibit a variety of biological activities, such as anti-fungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, anti-Alzheimer’s disease, anti-viral, anti-bacterial, anti-diabetic, and anti-malarial effects. The exploration of isoquinoline derivatives in modern therapeutics underscores the versatility of these compounds in drug development and highlights the continuous need for research into their pharmacological applications (K. Danao et al., 2021).

Mechanism of Action

While it’s known that this compound has an excitatory effect on cells , the exact mechanism of action is not specified in the available resources. It’s possible that the mechanism of action could vary depending on the specific context in which the compound is used.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol involves the condensation of 2-methoxyphenylacetic acid with 2-nitrobenzaldehyde, followed by reduction of the resulting nitrostyrene intermediate to yield the target compound.", "Starting Materials": [ "2-methoxyphenylacetic acid", "2-nitrobenzaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-methoxyphenylacetic acid with 2-nitrobenzaldehyde in the presence of acetic acid and sodium hydroxide to yield the nitrostyrene intermediate.", "Step 2: Reduction of the nitrostyrene intermediate with sodium borohydride in ethanol to yield the target compound, 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol." ] }

CAS RN

99781-53-0

Product Name

4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol

Molecular Formula

C12H15NO4

Molecular Weight

237.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.